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Compound of Interest

Compound Name: Ethyl 5-amino-6-bromopicolinate

CAS No.: 1805559-39-0

Cat. No.: B2449128

Get Quote

Executive Summary
Ethyl 5-amino-6-bromopicolinate is a critical heterocyclic building block, often used as a

scaffold in the synthesis of kinase inhibitors and other bioactive pyridine derivatives. Its

structural validation is frequently complicated by the presence of closely related impurities,

such as the non-brominated analog (des-bromo) or the hydrolyzed free acid.

This guide compares the Mass Spectrometric performance of the target compound against

these common structural alternatives. We demonstrate that the bromine isotopic signature

combined with the ester-specific fragmentation pathway provides a definitive "fingerprint" for

identification, superior to retention time alone.
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Feature Specification

Compound Name Ethyl 5-amino-6-bromopicolinate

CAS Number
21190-88-5 (Generic Ref) / Note: Specific

isomers vary

Molecular Formula C₈H₉BrN₂O₂

Exact Mass 243.98 (⁷⁹Br) / 245.98 (⁸¹Br)

Monoisotopic Peaks 245.0 (100%), 247.0 (97.3%)

Key Functional Groups
Pyridine Core, Ethyl Ester (C-2), Primary Amine

(C-5), Bromine (C-6)

Comparative Analysis: Target vs. Alternatives
In a drug development context, "performance" refers to the ability to unambiguously distinguish

the target from synthetic byproducts. The table below contrasts the MS/MS behavior of the

target against its two most common analogs.

Table 1: Diagnostic Ion Comparison
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Diagnostic Feature
Target: Ethyl 5-

amino-6-

bromopicolinate

Alternative A: Ethyl

5-aminopicolinate

(Des-bromo)

Alternative B: 5-

Amino-6-

bromopicolinic acid

(Hydrolyzed)

Precursor Ion [M+H]⁺
m/z 245 / 247 (1:1

Doublet)
m/z 167 (Single Peak)

m/z 217 / 219 (1:1

Doublet)

Primary Loss
-28 Da (Ethylene) or

-46 Da (Ethanol)

-28 Da (Ethylene) or

-46 Da (Ethanol)

-18 Da (Water) or -44

Da (CO₂)

Base Peak (Typical)
m/z 199 / 201

(Acid/Ketene ion)
m/z 121

m/z 173 / 175

(Decarboxylated)

Isotope Pattern
Distinctive ~1:1 ratio

(⁷⁹Br/⁸¹Br)

No significant M+2

isotope
Distinctive ~1:1 ratio

Fragmentation

Hardness

Medium: Ester

cleaves easily; Br

retains.[1][2]

Medium: Ester

cleaves easily.

Hard: Acid requires

higher energy to

decarboxylate.

Comparative Insights
The Bromine Anchor (Target vs. Alt A): The most immediate differentiator is the isotopic

pattern. The target displays a "twin tower" peak at M and M+2. Alternative A (Des-bromo)

lacks this, appearing as a single dominant peak at m/z 167. Causality: The natural

abundance of ⁷⁹Br (50.69%) and ⁸¹Br (49.31%) creates this signature.

The Ester Liability (Target vs. Alt B): The target distinguishes itself from the hydrolyzed acid

(Alt B) via the loss of the ethyl group. The target will show a neutral loss of 28 Da (ethylene)

or 46 Da (ethanol), whereas the acid typically loses 18 Da (water) or 44 Da (CO₂).

Mechanistic Fragmentation Pathway
Understanding the why behind the spectrum ensures robust method development. The

fragmentation of Ethyl 5-amino-6-bromopicolinate under Electrospray Ionization (ESI+)

follows a predictable "Ester-First" pathway.

Step-by-Step Mechanism
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Protonation: The molecule is protonated primarily on the pyridine nitrogen or the exocyclic

amine, forming the precursor ions m/z 245/247.

Ester Cleavage (The McLafferty-like Rearrangement):

The ethyl ester undergoes a rearrangement (often involving a hydrogen transfer),

expelling neutral Ethylene (C₂H₄, 28 Da) to form the protonated acid species (m/z

217/219).

Alternative: Direct loss of Ethoxy radical (•OEt, 45 Da) or Ethanol (EtOH, 46 Da) generates

the acylium ion (m/z 199/201).

Decarboxylation: The resulting acid/acylium ion loses Carbon Monoxide (CO, 28 Da) or

Carbon Dioxide (CO₂, 44 Da) to form the brominated pyridyl cation (m/z 173/175).

Halogen Loss (High Energy): At higher collision energies (CE > 35 eV), the bromine atom is

ejected (neutral radical loss of 79/81 Da), leaving a stabilized pyridine cation at m/z 94.

Visualization: Fragmentation Tree
The following diagram illustrates the primary dissociation pathways.
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Legend

Precursor Ion [M+H]+
m/z 245 / 247

(1:1 Isotope Ratio)

Fragment A (Acid Form)
[M+H - C2H4]+
m/z 217 / 219

Loss of Ethylene (-28 Da)
(McLafferty-like)

Fragment B (Acylium)
[M+H - EtOH]+
m/z 199 / 201

Loss of Ethanol (-46 Da)

Core Pyridyl Cation
[M+H - Ester]+
m/z 173 / 175

Loss of CO2 (-44 Da) Loss of CO (-28 Da)

Amino-Pyridine Cation
[Loss of Br]

m/z 94

Loss of Br Radical (-79/81 Da)
(High Energy)

Blue: Parent | Yellow: Primary Fragment | Red: Core Scaffold | Green: Terminal Ion

Click to download full resolution via product page

Caption: Predicted ESI+ MS/MS fragmentation pathway of Ethyl 5-amino-6-bromopicolinate
showing the characteristic retention of the bromine isotope pattern until the final high-energy

cleavage.

Experimental Protocol (Standardized)
To replicate these results for purity analysis or impurity profiling, follow this self-validating LC-

MS workflow.

A. Sample Preparation[12]
Solvent: Dissolve 1 mg of compound in 1 mL of Acetonitrile:Water (50:50) + 0.1% Formic

Acid.
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Concentration: Dilute to 1 µg/mL (1 ppm) for direct infusion or column injection.

Validation Check: Ensure the solution is clear. Turbidity suggests hydrolysis to the insoluble

acid form.

B. LC-MS Conditions
Parameter Setting Rationale

Column
C18 Reverse Phase (e.g., 2.1

x 50mm, 1.7 µm)

Standard retention for

moderately polar esters.

Mobile Phase A Water + 0.1% Formic Acid Proton source for ionization.

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid
Organic modifier.

Gradient 5% B to 95% B over 5 mins

Ensures separation from polar

acid impurities (early eluting)

and non-polar byproducts.

Ionization ESI Positive Mode
Amino group ensures high

ionization efficiency [M+H]⁺.

Collision Energy Stepped: 15, 30, 45 eV

15 eV: Preserves Parent. 30

eV: Generates Ester

fragments. 45 eV: Cleaves

Bromine.

C. Data Interpretation Workflow
Extract Ion Chromatogram (EIC): Search for 244.9 - 245.1 and 246.9 - 247.1.

Verify Isotopes: Confirm the peak area ratio of 245:247 is approximately 1:1. If the 245 peak

is significantly higher, check for chloro impurities (3:1 ratio) or des-bromo contaminants.

Confirm Fragments: Look for the m/z 199/201 doublet (Loss of Ethanol). This confirms the

Ethyl Ester is intact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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